Cas no 866137-61-3 (4-CHLORO-3-[(Z)-(3-METHOXYPHENYL)METHYLIDENE]-1H-INDOL-2-ONE)

• Product Name: 4-CHLORO-3-[(Z)-(3-METHOXYPHENYL)METHYLIDENE]-1H-INDOL-2-ONE
• CAS No: 866137-61-3
• MF: C₁₆H₁₂ClNO₂
• MW: 285.724983215332
• MDL: MFCD04126116
• CID: 5225142
• Update Time: 2025-05-20

4-CHLORO-3-[(Z)-(3-METHOXYPHENYL)METHYLIDENE]-1H-INDOL-2-ONE Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-3-[(Z)-(3-METHOXYPHENYL)METHYLIDENE]-1H-INDOL-2-ONE
• (3Z)-4-chloro-3-[(3-methoxyphenyl)methylidene]-2,3-dihydro-1H-indol-2-one

• MDL： MFCD04126116
• Inchi： 1S/C16H12ClNO2/c1-20-11-5-2-4-10(8-11)9-12-15-13(17)6-3-7-14(15)18-16(12)19/h2-9H,1H3,(H,18,19)
• InChI Key： ZEYHJPRBSJCHCC-UHFFFAOYSA-N
• SMILES： COC1C=C(C=C2C(=O)NC3=CC=CC(=C23)Cl)C=CC=1

Additional information on 4-CHLORO-3-[(Z)-(3-METHOXYPHENYL)METHYLIDENE]-1H-INDOL-2-ONE

Research Brief on 4-CHLORO-3-[(Z)-(3-METHOXYPHENYL)METHYLIDENE]-1H-INDOL-2-ONE (CAS: 866137-61-3)

4-CHLORO-3-[(Z)-(3-METHOXYPHENYL)METHYLIDENE]-1H-INDOL-2-ONE (CAS: 866137-61-3) is a synthetic indole derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to a class of molecules known for their diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The presence of a chloro substituent and a methoxyphenyl methylidene group in its structure enhances its reactivity and binding affinity to various biological targets, making it a promising candidate for further investigation.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of 4-CHLORO-3-[(Z)-(3-METHOXYPHENYL)METHYLIDENE]-1H-INDOL-2-ONE. One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated its potent inhibitory effects on specific kinases involved in cancer cell proliferation. The researchers employed a combination of in vitro assays and molecular docking simulations to identify the compound's binding mode and affinity for the target kinases. Their findings suggest that this compound could serve as a lead structure for the development of novel kinase inhibitors.

Another study, published in Bioorganic & Medicinal Chemistry Letters (2022), explored the compound's anti-inflammatory properties. The researchers synthesized a series of analogs and evaluated their ability to modulate key inflammatory pathways. 4-CHLORO-3-[(Z)-(3-METHOXYPHENYL)METHYLIDENE]-1H-INDOL-2-ONE exhibited significant suppression of pro-inflammatory cytokines, highlighting its potential as a therapeutic agent for inflammatory diseases. The study also provided insights into the structure-activity relationship (SAR) of this compound, which could guide future optimization efforts.

In addition to its pharmacological potential, the synthetic accessibility of 4-CHLORO-3-[(Z)-(3-METHOXYPHENYL)METHYLIDENE]-1H-INDOL-2-ONE has been a subject of interest. A recent publication in Organic Process Research & Development (2023) described a scalable and cost-effective synthesis route for this compound, addressing some of the challenges associated with its production. The optimized protocol not only improved yield and purity but also reduced the environmental impact of the synthesis process, aligning with the principles of green chemistry.

Despite these promising developments, several challenges remain. For instance, the compound's pharmacokinetic properties, such as bioavailability and metabolic stability, need further investigation. Preliminary data from animal studies suggest that 4-CHLORO-3-[(Z)-(3-METHOXYPHENYL)METHYLIDENE]-1H-INDOL-2-ONE may require structural modifications to enhance its drug-like properties. Ongoing research aims to address these limitations through rational drug design and formulation strategies.

In conclusion, 4-CHLORO-3-[(Z)-(3-METHOXYPHENYL)METHYLIDENE]-1H-INDOL-2-ONE (CAS: 866137-61-3) represents a versatile scaffold with significant potential in drug discovery. Its diverse biological activities, coupled with recent advancements in synthesis and mechanistic understanding, make it a compelling subject for further research. Future studies should focus on optimizing its pharmacological profile and exploring its therapeutic applications in preclinical and clinical settings.